Cas no 6032-75-3 (5-(4-ethoxybenzyl)-6-hydroxy-1-phenyl-2-thioxo-2,3-dihydropyrimidin-4(1H)-one)

• Product Name: 5-(4-ethoxybenzyl)-6-hydroxy-1-phenyl-2-thioxo-2,3-dihydropyrimidin-4(1H)-one
• CAS No: 6032-75-3
• MF: C₁₉H₁₈N₂O₃S
• MW: 354.422823429108
• CID: 1619676
• PubChem ID: 2881044
• Update Time: 2025-04-21

5-(4-ethoxybenzyl)-6-hydroxy-1-phenyl-2-thioxo-2,3-dihydropyrimidin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• 5-(4-ethoxybenzyl)-6-hydroxy-1-phenyl-2-thioxo-2,3-dihydropyrimidin-4(1H)-one
• 5-[(4-ethoxyphenyl)methyl]-6-hydroxy-1-phenyl-2-sulfanylidenepyrimidin-4-one
• 6032-75-3
• BIM-0043675.P001
• 5-(4-ethoxybenzyl)-6-hydroxy-2-mercapto-3-phenyl-4(3H)-pyrimidinone
• Oprea1_136370
• DTXSID00387106
• CBMicro_043705

• Inchi： 1S/C19H18N2O3S/c1-2-24-15-10-8-13(9-11-15)12-16-17(22)20-19(25)21(18(16)23)14-6-4-3-5-7-14/h3-11,23H,2,12H2,1H3,(H,20,22,25)
• InChI Key： IQHUBFYBQWKDBP-UHFFFAOYSA-N
• SMILES： S=C1NC(C(=C(N1C1C=CC=CC=1)O)CC1C=CC(=CC=1)OCC)=O

Computed Properties

• Exact Mass: 354.10394
• Monoisotopic Mass: 354.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 93.9Ų

Experimental Properties

• Density: 1.37
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.695
• PSA: 61.8